Cas no 68633-88-5 (2-AMINOBENZO(F)QUINOLINE)

• Product Name: 2-AMINOBENZO(F)QUINOLINE
• CAS No: 68633-88-5
• MF: C₁₃H₁₀N₂
• MW: 194.231902599335
• CID: 971671
• PubChem ID: 3052185
• Update Time: 2025-04-19

2-AMINOBENZO(F)QUINOLINE Chemical and Physical Properties

Names and Identifiers

• 2-AMINOBENZO(F)QUINOLINE
• benzo[f]quinolin-2-amine
• 68633-88-5
• AKOS006276480
• Benzo(f)quinoline, 2-amino-
• DTXSID50218714
• 2-aminobenzo[f]quinoline
• BRN 0142786

• Inchi： 1S/C13H10N2/c14-10-7-12-11-4-2-1-3-9(11)5-6-13(12)15-8-10/h1-8H,14H2
• InChI Key： WTOZDOKOAJOGKT-UHFFFAOYSA-N
• SMILES： N1C=C(C=C2C=1C=CC1C=CC=CC2=1)N

Computed Properties

• Exact Mass: 194.084
• Monoisotopic Mass: 194.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.268
• Boiling Point: 418.5°C at 760 mmHg
• Flash Point: 236.4°C
• Refractive Index: 1.78